Cas no 1261959-47-0 (2-(2-chlorophenyl)-6-methylbenzoic Acid)

• Product Name: 2-(2-chlorophenyl)-6-methylbenzoic Acid
• CAS No: 1261959-47-0
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD18319874
• CID: 1219294
• PubChem ID: 53225792
• Update Time: 2025-10-16

2-(2-chlorophenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-6-methylbenzoic Acid
• 1261959-47-0
• DTXSID30689524
• 2-(2-Chlorophenyl)-6-methylbenzoic acid, 95%
• 2'-Chloro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319874

• MDL： MFCD18319874
• Inchi： 1S/C14H11ClO2/c1-9-5-4-7-11(13(9)14(16)17)10-6-2-3-8-12(10)15/h2-8H,1H3,(H,16,17)
• InChI Key： CBLGWPCZODJQBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 246.0447573g/mol
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-chlorophenyl)-6-methylbenzoic Acid

2-(2-chlorophenyl)-6-methylbenzoic acid: A Comprehensive Overview

2-(2-Chlorophenyl)-6-methylbenzoic acid (CAS No. 1261959-47-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chlorophenyl and methylbenzoic acid moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-(2-chlorophenyl)-6-methylbenzoic acid is C₁₄H₁₁O₂Cl, and its molecular weight is 248.70 g/mol. The compound's structure consists of a benzene ring substituted with a methyl group at the 6-position and a chlorophenyl group at the 2-position. This arrangement imparts specific chemical properties that are crucial for its biological activities and potential therapeutic applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-(2-chlorophenyl)-6-methylbenzoic acid. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(2-chlorophenyl)-6-methylbenzoic acid significantly reduced inflammation in both in vitro and in vivo models.

Beyond its anti-inflammatory properties, 2-(2-chlorophenyl)-6-methylbenzoic acid has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. A notable study published in Cancer Letters in 2020 reported that 2-(2-chlorophenyl)-6-methylbenzoic acid exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The mechanism of action of 2-(2-chlorophenyl)-6-methylbenzoic acid is multifaceted. It has been shown to modulate several signaling pathways involved in inflammation and cancer progression. For example, the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammatory responses and cancer development. Additionally, it can interfere with the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and survival.

In addition to its biological activities, the synthetic accessibility of 2-(2-chlorophenyl)-6-methylbenzoic acid makes it an attractive molecule for chemical synthesis and drug development. Various synthetic routes have been developed to produce this compound efficiently, including Suzuki coupling reactions and Friedel-Crafts acylation. These methods allow for the scalable production of high-purity material, which is essential for pharmaceutical applications.

The solubility and stability of 2-(2-chlorophenyl)-6-methylbenzoic acid are important considerations for its use in pharmaceutical formulations. The compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. To enhance its solubility and bioavailability, researchers have explored various formulation strategies, including the use of nanoparticles and prodrugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-chlorophenyl)-6-methylbenzoic acid-based therapies. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 2-(2-chlorophenyl)-6-methylbenzoic acid (CAS No. 1261959-47-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties, combined with its synthetic accessibility and favorable pharmacological profile, make it an exciting molecule for ongoing research and development in the pharmaceutical industry.